Methyl 2-(2-(pyrrolidin-1-yl)ethoxy)benzoate

• CAS No.: 825618-99-3
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• IUPAC Name: methyl 2-(2-pyrrolidin-1-ylethoxy)benzoate
• InChI: InChI=1S/C14H19NO3/c1-17-14(16)12-6-2-3-7-13(12)18-11-10-15-8-4-5-9-15/h2-3,6-7H,4-5,8-11H2,1H3
• InChI Key: UQCYXYBQAONAMI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1OCCN2CCCC2

Description

Methyl 2-(2-(pyrrolidin-1-yl)ethoxy)benzoate is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of triphenylphosphine (0.79 g, 3.0 mmol) in THF (15 ml) was successively added diisopropylazodicarboxylate (0.61 g, 3.0 mmol) followed by methyl salicylate (0.46 g, 3.0 mmol) and the resultant mixture stirred at ambient temperature for 1 h. 1-(2-Hydroxyethyl)-pyrrolidine (0.35 g, 3.0 mmol) was then added drop-wise and the reaction mixture left stirring at ambient temperature for a further 5 h. The reaction mixture was reduced in vacuo and purified by flash column chromatography [SiO2, EtOAc/MeOH (3:1, 1:1)] to give 2-(2-pyrrolidin-1-yl-ethoxy)-benzoic acid methyl ester as a clear yellow oil (446 mg, 60%). (LC/MS: Rt 1.58, [M+H]+ 250.05).